Cas no 126957-44-6 ((2S)-2-Fluoro-4-methylpentanoic acid)
126957-44-6 structure
Product Name:(2S)-2-Fluoro-4-methylpentanoic acid
CAS No:126957-44-6
MF:C6H11FO2
MW:134.148745775223
CID:2855544
PubChem ID:45933761
Update Time:2025-04-21
(2S)-2-Fluoro-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-Fluoro-4-methylpentanoic acid
- (2S)-2-Fluoro-3-isopropylpropanoic acid
- 126957-44-6
- 640-686-4
- Pentanoic acid, 2-fluoro-4-methyl-, (2S)-
- AKOS006311321
-
- Inchi: 1S/C6H11FO2/c1-4(2)3-5(7)6(8)9/h4-5H,3H2,1-2H3,(H,8,9)/t5-/m0/s1
- InChI Key: XJSHQHONRQJNKY-YFKPBYRVSA-N
- SMILES: F[C@H](C(=O)O)CC(C)C
Computed Properties
- Exact Mass: 134.07430775Da
- Monoisotopic Mass: 134.07430775Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3Ų
(2S)-2-Fluoro-4-methylpentanoic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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